N-(4-fluoro-3-(trifluoromethyl)phenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide

• IUPAC Name: N-[4-fluoro-3-(trifluoromethyl)phenyl]-1-(thiophene-2-carbonyl)azetidine-3-carboxamide
• InChI: InChI=1S/C16H12F4N2O2S/c17-12-4-3-10(6-11(12)16(18,19)20)21-14(23)9-7-22(8-9)15(24)13-2-1-5-25-13/h1-6,9H,7-8H2,(H,21,23)
• InChI Key: VOAGMUIQHICBSE-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=CS2)C(=O)NC3=CC(=C(C=C3)F)C(F)(F)F
• Molecular Formula: C16H12F4N2O2S
• Molecular Weight: 372.3 g/mol

Description

N-(4-fluoro-3-(trifluoromethyl)phenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C16H12F4N2O2S and its molecular weight is 372.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed methods for synthesizing fluorinated organic compounds, including derivatives similar to N-(4-fluoro-3-(trifluoromethyl)phenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide, due to their significance in medicinal chemistry. For instance, the study on the synthesis of trifluoromethylated 4,5-dihydroorotic acid analogues demonstrates innovative approaches to incorporating trifluoromethyl groups into complex organic molecules. These methodologies are crucial for creating new molecules with potential therapeutic applications, highlighting the compound's role as a precursor in synthesizing biologically active molecules with enhanced physicochemical properties (Sukach et al., 2015).

Potential Pharmacological Applications

The compound's structural features, notably the presence of fluorine atoms and the azetidine ring, make it a candidate for developing novel pharmacological agents. For example, the creation of fluorinated analogues of WAY 100635, a known 5-HT1A antagonist, involved synthesizing fluorine-18 labeled derivatives to explore their biological properties and potential as imaging agents. This research highlights the compound's relevance in designing new drugs and diagnostic tools, with fluorine atoms enhancing bioavailability and metabolic stability (Lang et al., 1999).

Antibacterial Activity

Compounds with similar structural motifs have been investigated for their antibacterial properties. A novel antibacterial 8-chloroquinolone with a distorted orientation of the N1-(5-amino-2,4-difluorophenyl) group demonstrated potent activity against both Gram-positive and Gram-negative bacteria. This research suggests that the structural characteristics of this compound could be leveraged to design new antibacterial agents with enhanced efficacy and selectivity (Kuramoto et al., 2003).